Cas no 86256-57-7 (2-Fluoro-5-(trifluoromethoxy)toluene)

• Product Name: 2-Fluoro-5-(trifluoromethoxy)toluene
• CAS No: 86256-57-7
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 1029240
• PubChem ID: 2783323
• Update Time: 2025-05-21

2-Fluoro-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methyl-4-(trifluoromethoxy)benzene
• 2-FLUORO-5-(TRIFLUOROMETHOXY)TOLUEN
• SCHEMBL901107
• AKOS016016124
• LDJIIVLZXUJESW-UHFFFAOYSA-N
• CS-0315529
• PS-8298
• 86256-57-7
• MFCD07368733
• 2-Fluoro-5-(trifluoromethoxy)toluene
• DTXSID10382581

• MDL： MFCD07368733
• Inchi： 1S/C8H6F4O/c1-5-4-6(2-3-7(5)9)13-8(10,11)12/h2-4H,1H3
• InChI Key： LDJIIVLZXUJESW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C)OC(F)(F)F

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Fluoro-5-(trifluoromethoxy)toluene

2-Fluoro-5-(trifluoromethoxy)toluene

2-Fluoro-5-(trifluoromethoxy)toluene (CAS No: 86256-57-7) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 2-position and a trifluoromethoxy group at the 5-position of the toluene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-Fluoro-5-(trifluoromethoxy)toluene involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and electrophilic fluorination. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, which is crucial for its use in sensitive applications such as drug discovery and advanced materials development.

One of the most notable features of 86256-57-7 is its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures with potential therapeutic applications. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have highlighted its utility in the development of novel kinase inhibitors and anti-inflammatory agents.

In addition to its pharmaceutical applications, 2-Fluoro-5-(trifluoromethoxy)toluene has also found use in materials science, particularly in the synthesis of advanced polymers and coatings. The trifluoromethoxy group contributes to the molecule's hydrophobicity and chemical resistance, making it an ideal component for high-performance materials exposed to harsh environmental conditions.

Recent research has also explored the environmental fate and toxicity of 86256-57-7, with particular emphasis on its biodegradation pathways and potential ecological impacts. Studies conducted by environmental chemists have shown that this compound exhibits moderate persistence in aquatic environments, necessitating careful handling during industrial processes to minimize ecological risks.

From a structural perspective, 2-Fluoro-5-(trifluoromethoxy)toluene exhibits a high degree of symmetry, which influences its physical properties such as melting point, boiling point, and solubility. These properties are critical considerations in its application as a precursor for more complex molecules or as a standalone material in specialized industries.

The development of novel synthetic routes for 86256-57-7 continues to be an active area of research, driven by the demand for cost-effective and environmentally friendly production methods. Green chemistry approaches, including the use of microwave-assisted synthesis and catalytic transfer hydrogenation, have shown promise in enhancing the efficiency and sustainability of its production.

In conclusion, 2-Fluoro-5-(trifluoromethoxy)toluene (CAS No: 86256-57-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and application development, ensure that this compound will remain a focal point for future research and innovation.